Cas no 1190323-50-2 (1,3-dimethyl-9-[(2E)-3-phenylprop-2-en-1-yl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione)

• Product Name: 1,3-dimethyl-9-[(2E)-3-phenylprop-2-en-1-yl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
• CAS No: 1190323-50-2
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 5391523
• Update Time: 2025-10-19

1,3-dimethyl-9-[(2E)-3-phenylprop-2-en-1-yl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-9-[(E)-3-phenylprop-2-enyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 6,7,8,9-tetrahydro-1,3-dimethyl-9-(3-phenyl-2-propen-1-yl)-
• 1,3-dimethyl-9-[(2E)-3-phenylprop-2-en-1-yl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione

• Inchi： 1S/C19H21N5O2/c1-21-16-15(17(25)22(2)19(21)26)24-13-7-12-23(18(24)20-16)11-6-10-14-8-4-3-5-9-14/h3-6,8-10H,7,11-13H2,1-2H3
• InChI Key： QJZAOCHZNPRMRB-UHFFFAOYSA-N
• SMILES： N12CCCN(CC=CC3=CC=CC=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3-dimethyl-9-[(2E)-3-phenylprop-2-en-1-yl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione

Exploring the Unique Properties and Applications of 1,3-dimethyl-9-[(2E)-3-phenylprop-2-en-1-yl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 1190323-50-2)

In the realm of specialized organic compounds, 1,3-dimethyl-9-[(2E)-3-phenylprop-2-en-1-yl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 1190323-50-2) stands out due to its intricate molecular architecture and potential applications. This compound, often abbreviated for convenience in research circles, belongs to the pyrimidopurine family, a class of heterocyclic molecules that have garnered attention for their diverse biological and chemical properties. Researchers are particularly interested in its structural uniqueness, which combines a purine core with a cinnamyl side chain, offering a blend of rigidity and flexibility that could be pivotal in drug design and material science.

The synthetic pathway of CAS No. 1190323-50-2 involves multi-step organic reactions, including condensation and cyclization, to achieve its distinctive framework. Its E-configuration in the propenyl group is critical for its stereochemical properties, influencing interactions with biological targets. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology and neurodegenerative disease research. Given the rising interest in personalized medicine, this compound’s modular structure allows for derivatization, aligning with trends in high-throughput screening and AI-driven drug discovery.

Beyond pharmaceuticals, 1,3-dimethyl-9-[(2E)-3-phenylprop-2-en-1-yl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione has sparked curiosity in material science. Its conjugated system and aromatic moieties suggest utility in organic electronics, such as OLEDs or conductive polymers, addressing the global demand for sustainable materials. Environmental considerations also come into play, as researchers explore its biodegradability and low toxicity profile, key factors in green chemistry initiatives.

Frequently searched questions like "What are the uses of pyrimidopurine derivatives?" or "How does CAS 1190323-50-2 interact with enzymes?" reflect growing public and academic interest. The compound’s mechanism of action remains under investigation, but preliminary data suggest it may modulate cell signaling pathways, making it relevant to discussions on cancer therapeutics and anti-inflammatory agents. Its lipophilicity and bioavailability are also areas of active research, particularly in the context of blood-brain barrier penetration—a trending topic in neurology.

From an industrial perspective, scalability and cost-effectiveness of synthesizing CAS No. 1190323-50-2 are frequently debated. Innovations in catalytic methods and flow chemistry could address these challenges, tying into broader conversations about process optimization in fine chemical production. Regulatory compliance is another focal point, with stringent guidelines ensuring safety without stifling innovation—a balance sought after in pharmaceutical manufacturing.

In summary, 1,3-dimethyl-9-[(2E)-3-phenylprop-2-en-1-yl]-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione exemplifies the intersection of chemistry and cutting-edge applications. Its versatility across drug development, materials engineering, and sustainable technologies positions it as a compound of significant scientific and commercial interest, resonating with today’s emphasis on multidisciplinary innovation.